(8R,9S,10R,13S,14S,17S)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
(8R,9S,10R,13S,14S,17S)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
Brand Name:
Vulcanchem
CAS No.:
16895-64-0
VCID:
VC0094828
InChI:
InChI=1S/C20H28O3/c1-12(21)20(23)10-8-18-17-5-3-13-11-14(22)4-6-15(13)16(17)7-9-19(18,20)2/h11,15-18,23H,3-10H2,1-2H3/t15-,16+,17+,18-,19-,20+/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34)C)O
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
(8R,9S,10R,13S,14S,17S)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
CAS No.: 16895-64-0
Main Products
VCID: VC0094828
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
CAS No. | 16895-64-0 |
---|---|
Product Name | (8R,9S,10R,13S,14S,17S)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
Molecular Formula | C20H28O3 |
Molecular Weight | 316.4 g/mol |
IUPAC Name | (8R,9S,10R,13S,14S,17S)-17-acetyl-17-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C20H28O3/c1-12(21)20(23)10-8-18-17-5-3-13-11-14(22)4-6-15(13)16(17)7-9-19(18,20)2/h11,15-18,23H,3-10H2,1-2H3/t15-,16+,17+,18-,19-,20+/m0/s1 |
Standard InChIKey | GTFUITFQDGVJSK-JBKQDOAHSA-N |
Isomeric SMILES | CC(=O)[C@@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@H]34)C)O |
SMILES | CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34)C)O |
Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34)C)O |
PubChem Compound | 12922798 |
Last Modified | Nov 11 2021 |
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